Cas no 1103500-32-8 (methyl 5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylate)

• Product Name: methyl 5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylate
• CAS No: 1103500-32-8
• MF: C₁₅H₁₂F₃NO₄
• MW: 327.255294799805
• MDL: MFCD22370412
• CID: 4560500
• PubChem ID: 66906029
• Update Time: 2025-06-08

methyl 5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylate
• methyl5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylate
• EOS-60877
• methyl 5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylate(WXFC0740)
• 5-cyclopropyl-3-(2-trifluoromethoxyphenyl)isoxazole-4-carboxylic acid methyl ester
• 4-Isoxazolecarboxylic acid, 5-cyclopropyl-3-[2-(trifluoromethoxy)phenyl]-, methyl ester
• AKOS030632663
• CS-0451093
• 1103500-32-8
• W19418
• Methyl 5-Cyclopropyl-3-[2-(trifluoromethoxy)phenyl]isoxazole-4-carboxylate
• SCHEMBL1095858
• SY235786
• AS-73201
• MFCD22370412
• DB-158699
• methyl 5-cyclopropyl-3-[2-(trifluoromethoxy)phenyl]-1,2-oxazole-4-carboxylate

• MDL： MFCD22370412
• Inchi： 1S/C15H12F3NO4/c1-21-14(20)11-12(19-23-13(11)8-6-7-8)9-4-2-3-5-10(9)22-15(16,17)18/h2-5,8H,6-7H2,1H3
• InChI Key： INMVEWNAYCVPAI-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=C(C(OC)=O)C(C2=CC=CC=C2OC(F)(F)F)=N1

Computed Properties

• Exact Mass: 327.07184235g/mol
• Monoisotopic Mass: 327.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on methyl 5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylate

Methyl 5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylate (CAS No. 1103500-32-8): A Comprehensive Overview

Methyl 5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylate (CAS No. 1103500-32-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. The presence of multiple functional groups, including a cyclopropyl ring, a trifluoromethoxy substituent, and an isoxazole core, endows it with unique chemical and biological properties that make it an attractive subject for research.

The isoxazole moiety is a key structural feature of this compound, known for its presence in various bioactive molecules. Isoxazoles have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyclopropyl group into the isoxazole scaffold enhances the compound's metabolic stability and binding affinity to biological targets. Additionally, the trifluoromethoxy group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological receptors.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological profiles. Methyl 5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylate has emerged as a compound of interest due to its potential therapeutic applications. Studies have demonstrated that this molecule exhibits inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, preliminary in vitro studies have shown that it possesses potent inhibitory effects on certain kinases, which are critical targets in cancer therapy.

The molecular structure of Methyl 5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylate also makes it a valuable tool for understanding the mechanisms of drug action. The combination of computational modeling and experimental techniques has been instrumental in elucidating how this compound interacts with its biological targets. These studies have provided insights into the binding modes and affinity profiles of the molecule, which are essential for optimizing its pharmacological properties.

One of the most compelling aspects of this compound is its potential for further derivatization to create novel analogs with improved pharmacokinetic and pharmacodynamic properties. Researchers have explored various strategies to modify the structure of Methyl 5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylate, including introducing additional functional groups or altering the substitution patterns on the isoxazole ring. These modifications have led to the discovery of several promising derivatives that exhibit enhanced activity and selectivity.

The synthesis of Methyl 5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity of the final product. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the complex framework of this molecule.

The biological evaluation of Methyl 5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylate has revealed several interesting findings. In cell-based assays, the compound has demonstrated significant inhibitory effects on various disease-relevant pathways. For example, it has shown potential as an inhibitor of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation and are often dysregulated in cancer cells. Additionally, studies have indicated that this molecule may exhibit anti-inflammatory properties by modulating the activity of key inflammatory mediators.

The safety profile of Methyl 5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylate has also been evaluated through preclinical studies. These investigations have provided valuable data on its toxicity, pharmacokinetics, and potential side effects. The compound has generally demonstrated good tolerability at tested doses, although further studies are needed to fully characterize its safety profile in different animal models.

The future prospects for Methyl 5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylate are promising. Ongoing research aims to explore its therapeutic potential in various disease settings, including oncology, neurology, and inflammation-related disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this compound closer to clinical application.

In conclusion, Methyl 5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazole-4-carboxylate (CAS No. 1103500-32-8) is a structurally complex and biologically active compound with significant potential in drug discovery and development. Its unique chemical features make it an attractive candidate for further exploration, while its demonstrated biological activities suggest therapeutic applications across multiple disease areas. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to play a crucial role in the development of novel treatments for human diseases.